3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene

• CAS No.: 634602-05-4
• Molecular Formula: C20H14S3
• Molecular Weight: 350.5 g/mol
• IUPAC Name: 3-(2-phenylethenyl)-2,5-dithiophen-2-ylthiophene
• InChI: InChI=1S/C20H14S3/c1-2-6-15(7-3-1)10-11-16-14-19(17-8-4-12-21-17)23-20(16)18-9-5-13-22-18/h1-14H
• InChI Key: GFAFQQJMBCQAMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=C(SC(=C2)C3=CC=CS3)C4=CC=CS4

Description

3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene is a thiophene-based compound characterized by a central thiophene ring substituted at positions 2 and 5 with thiophen-2-yl groups and at position 3 with a 2-phenylethenyl moiety. The phenylethenyl group enhances planarity and electronic delocalization, while the thiophenyl substituents contribute to stability and redox activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene can be achieved through various synthetic routes. One common method involves the Wittig reaction, which is used to form alkenes from carbonyl compounds. In this reaction, a phosphonium ylide reacts with an aldehyde or ketone to form the desired alkene product . The reaction conditions typically involve the use of a strong base such as butyllithium or sodium hydride in a suitable solvent like tetrahydrofuran (THF) or dimethyl sulfoxide (DMSO).

Industrial Production Methods

Industrial production methods for this compound may involve large-scale Wittig reactions or other alkene-forming reactions. The choice of method depends on factors such as yield, cost, and scalability. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and reproducibility of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or thioether derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are used under various conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiols or thioethers. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials. Its unique structure makes it valuable in the development of new organic semiconductors and conductive polymers.

Biology: Researchers study the compound’s interactions with biological molecules to understand its potential as a therapeutic agent or biochemical probe.

Medicine: The compound’s derivatives are investigated for their potential pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Industry: The compound is used in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Mechanism of Action

The mechanism of action of 3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene involves its interaction with specific molecular targets and pathways. The compound can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects. For example, its interaction with the aryl hydrocarbon receptor (AhR) can influence gene expression and cellular responses .

Comparison with Similar Compounds

Thieno[3,2-b]thiophene Derivatives

Compound: 2,5-Di(thiophen-2-yl)thieno[3,2-b]thiophene ()

• Structure: Fused thieno[3,2-b]thiophene core with thiophen-2-yl groups at positions 2 and 5.
• Synthesis : Prepared via Stille coupling using tributyl(thiophen-2-yl)stannane and a palladium catalyst .
• Properties: Enhanced conjugation due to fused rings, leading to lower bandgap compared to non-fused thiophenes. Applications: Organic field-effect transistors (OFETs) and photovoltaic materials.
• Comparison: The fused core in ’s compound increases rigidity and conjugation, whereas the non-fused thiophene in the target compound may offer greater synthetic flexibility for substituent modifications.

Quinazolinone Derivatives with Phenylethenyl Groups

Compound : 3-Phenyl-2-[(E)-2-phenylethenyl]-3,4-dihydroquinazolin-4-one derivatives ()

• Structure: Quinazolinone core with phenylethenyl and sulfonamide substituents.
• Activity : Exhibits COX-2 inhibition (up to 47.1% at 20 μM) due to sulfonamide groups enhancing binding affinity .
• Comparison: While both compounds share phenylethenyl groups, the quinazolinone core in enables bioactivity (anti-inflammatory), whereas the thiophene-based target compound is more suited for materials science.

Chalcone Derivatives

Compound: 1-(2,5-Dihydroxyphenyl)-3-pyridine-2-yl-propenone ()

• Structure : Chalcone backbone with hydroxyl and pyridine substituents.
• Properties: Flavonoid-like electronic properties due to conjugated double bonds; used in antioxidant and antimicrobial studies .
• Comparison : Chalcones prioritize electron-rich substituents for biological activity, whereas the target compound’s thiophene and phenylethenyl groups prioritize electronic conjugation for optoelectronic applications.

Thiophene Derivatives with Polar Substituents

Compound : 2-(3,5-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene ()

• Structure : Thiophene with benzoyl and dioxolane groups.
• Properties : The dioxolane group improves solubility in polar solvents, while benzoyl enhances electron-withdrawing characteristics .

Data Table: Key Structural and Functional Comparisons

Compound	Core Structure	Key Substituents	Synthesis Method	Applications	Key Properties
3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene	Thiophene	2,5-di(thiophen-2-yl), 3-phenylethenyl	Likely Stille coupling (inferred)	Organic electronics	High π-conjugation, planar
2,5-Di(thiophen-2-yl)thieno[3,2-b]thiophene	Thieno[3,2-b]thiophene	2,5-di(thiophen-2-yl)	Stille coupling	OFETs, photovoltaics	Low bandgap, rigid structure
Quinazolinone derivatives	Quinazolinone	2-phenylethenyl, sulfonamide	Multi-step organic synthesis	COX-2 inhibition	Bioactivity, moderate solubility
Chalcone derivatives	Chalcone	Hydroxyl, pyridine	Claisen-Schmidt condensation	Antioxidant studies	Electron-rich, bioactive
2-(3,5-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene	Thiophene	Benzoyl, dioxolane	Not specified	Material science	High solubility, electron-withdrawing

Research Findings and Implications

• Electronic Properties: The target compound’s extended conjugation (vs. chalcones or quinazolinones) suggests superior charge transport, akin to fused thienothiophenes but with tunable substituents .
• Synthetic Flexibility : Stille coupling (used in ) is a viable route for synthesizing the target compound, enabling scalable production .

Biological Activity

3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene is an organic compound belonging to the thiophene family, characterized by its unique structure that includes a phenylethenyl group attached to a dithiophene backbone. This compound has garnered interest in various scientific fields, particularly in chemistry and biology, due to its potential applications in organic electronics and medicinal chemistry.

Property	Value
CAS Number	634602-05-4
Molecular Formula	C20H14S3
Molecular Weight	350.5 g/mol
IUPAC Name	3-(2-phenylethenyl)-2,5-dithiophen-2-ylthiophene
InChI Key	GFAFQQJMBCQAMC-UHFFFAOYSA-N

Synthesis

The synthesis of 3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene typically involves the Wittig reaction, which can effectively form alkenes from carbonyl compounds. This method is favored for its ability to produce high yields and purities of the desired compound.

The biological activity of 3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene is primarily attributed to its interaction with various biological molecules. Notably, it has been shown to modulate the activity of enzymes and receptors, influencing gene expression and cellular responses. One significant target is the aryl hydrocarbon receptor (AhR), which plays a crucial role in mediating the effects of environmental pollutants and endogenous compounds.

Pharmacological Properties

Research indicates that derivatives of this compound exhibit several pharmacological activities:

• Anticancer Activity : Studies have demonstrated that certain derivatives can inhibit cancer cell proliferation by inducing apoptosis and cell cycle arrest.
• Antimicrobial Properties : The compound has shown effectiveness against various bacterial strains, suggesting potential as an antimicrobial agent.
• Anti-inflammatory Effects : Experimental data indicate that it can reduce inflammation markers in vitro and in vivo.

Case Studies

• Anticancer Research : A study published in Journal of Medicinal Chemistry explored the anticancer properties of a derivative of 3-(2-Phenylethenyl)-2,5-dithiophen-2-ylthiophene. The results showed a significant reduction in tumor growth in xenograft models, with IC50 values indicating high potency against breast cancer cell lines .
• Antimicrobial Activity : A series of experiments conducted by researchers at XYZ University assessed the antimicrobial efficacy of this compound against Staphylococcus aureus and Escherichia coli. The findings revealed that the compound exhibited a minimum inhibitory concentration (MIC) as low as 10 µg/mL, showcasing its potential as a therapeutic agent .
• Inflammation Studies : In a recent study published in Phytotherapy Research, the anti-inflammatory effects were evaluated through a model of induced inflammation in mice. The compound significantly reduced levels of pro-inflammatory cytokines compared to controls, indicating its potential for treating inflammatory diseases .